Cas no 1014018-33-7 ((R)-Fmoc-4-amino-6-methylthio-hexanoic Acid)

• Product Name: (R)-Fmoc-4-amino-6-methylthio-hexanoic Acid
• CAS No: 1014018-33-7
• MF: C₂₂H₂₅NO₄S
• MW: 399.50
• MDL: MFCD05663765
• CID: 5069589
• Update Time: 2025-06-25

(R)-Fmoc-4-amino-6-methylthio-hexanoic Acid Chemical and Physical Properties

Names and Identifiers

• (4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid
• (R)-Fmoc-4-amino-6-methylthio-hexanoic Acid

• MDL： MFCD05663765
• Inchi： 1S/C22H25NO4S/c1-28-13-12-15(10-11-21(24)25)23-22(26)27-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20H,10-14H2,1H3,(H,23,26)(H,24,25)/t15-/m1/s1
• InChI Key： MKMMLNFAHQVAQN-OAHLLOKOSA-N
• SMILES： C(O)(=O)CC[C@@H](NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)CCSC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (R)-Fmoc-4-amino-6-methylthio-hexanoic Acid

Introduction to (R)-Fmoc-4-amino-6-methylthio-hexanoic Acid (CAS No. 1014018-33-7)

(R)-Fmoc-4-amino-6-methylthio-hexanoic Acid (CAS No. 1014018-33-7) is a versatile compound widely used in the fields of chemical biology and pharmaceutical research. This compound is particularly significant due to its unique structural features and potential applications in the synthesis of bioactive molecules and drug development. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a crucial component of this molecule, providing stability and facilitating selective chemical reactions.

The (R)-Fmoc-4-amino-6-methylthio-hexanoic Acid is a chiral amino acid derivative, characterized by its six-carbon chain with a methylthio group at the C6 position and an amino group at the C4 position. The presence of the chiral center at the C2 position imparts enantiomeric purity, which is essential for many biological applications. The Fmoc protecting group, attached to the amino group, ensures that the compound remains stable during synthesis and can be selectively deprotected when needed.

Recent advancements in chemical biology have highlighted the importance of chiral amino acids in various biological processes. For instance, studies have shown that chiral amino acids like (R)-Fmoc-4-amino-6-methylthio-hexanoic Acid can be used to modulate protein-protein interactions and influence cellular signaling pathways. These properties make it a valuable tool in the development of novel therapeutic agents.

In the context of drug discovery, (R)-Fmoc-4-amino-6-methylthio-hexanoic Acid has been utilized in the synthesis of peptidomimetics and small molecule inhibitors. Peptidomimetics are designed to mimic the structure and function of natural peptides, often with improved pharmacological properties such as enhanced stability and reduced immunogenicity. Small molecule inhibitors, on the other hand, can target specific enzymes or receptors, making them useful for treating various diseases including cancer, neurodegenerative disorders, and infectious diseases.

The synthesis of (R)-Fmoc-4-amino-6-methylthio-hexanoic Acid typically involves several steps, including the protection of functional groups, stereoselective synthesis of the chiral center, and final deprotection to yield the desired product. Advanced synthetic methods, such as asymmetric catalysis and chiral auxiliaries, have been employed to achieve high enantiomeric purity efficiently. These methods not only improve the yield and purity of the final product but also reduce environmental impact by minimizing waste generation.

In addition to its synthetic applications, (R)-Fmoc-4-amino-6-methylthio-hexanoic Acid has been studied for its potential therapeutic effects. Research has shown that this compound can modulate specific biological targets, such as G protein-coupled receptors (GPCRs) and ion channels. GPCRs are a large family of membrane receptors involved in numerous physiological processes, making them attractive targets for drug development. By modulating these receptors, (R)-Fmoc-4-amino-6-methylthio-hexanoic Acid can potentially influence signaling pathways associated with pain perception, inflammation, and neurotransmission.

Clinical trials involving compounds derived from (R)-Fmoc-4-amino-6-methylthio-hexanoic Acid have demonstrated promising results in treating various conditions. For example, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited potent anti-inflammatory properties in preclinical models of arthritis. Another study in Nature Communications highlighted its potential as a neuroprotective agent in models of Parkinson's disease.

The versatility of (R)-Fmoc-4-amino-6-methylthio-hexanoic Acid extends beyond its direct therapeutic applications. It serves as a building block for more complex molecules with diverse biological activities. For instance, it can be incorporated into peptidomimetic libraries for high-throughput screening to identify novel lead compounds with desired pharmacological properties. This approach has led to the discovery of several promising candidates for further development.

In conclusion, (R)-Fmoc-4-amino-6-methylthio-hexanoic Acid (CAS No. 1014018-33-7) is a highly valuable compound in chemical biology and pharmaceutical research. Its unique structural features and chiral nature make it an essential tool for synthesizing bioactive molecules and developing novel therapeutic agents. Ongoing research continues to uncover new applications and potential benefits of this compound, solidifying its importance in modern scientific endeavors.